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Compound of Interest

Compound Name: 3-lodo-2-methylpyridin-4-ol
Cat. No.: B13644639
Get Quote

Synonyms, Synthesis, and Tautomeric Behavior in Drug Discovery

Executive Summary & Chemical Identity

3-lodo-2-methyl-4-hydroxypyridine is a high-value heterocyclic scaffold used primarily as an
intermediate in the synthesis of kinase inhibitors and antiviral agents.[1][2] Its structural utility
lies in the C3-iodine handle, which facilitates palladium-catalyzed cross-coupling reactions
(Suzuki-Miyaura, Sonogashira) to build complex biaryl systems, while the C4-oxygen
functionality allows for hydrogen bond donor/acceptor modulation in active pharmaceutical
ingredients (APIs).[1][2]

Nomenclature and Synonyms

The naming of this compound is complicated by prototropic tautomerism. In solution and solid
states, 4-hydroxypyridines exist predominantly as 4-pyridones.[1][2] Researchers must query
databases using both sets of nomenclature to ensure comprehensive results.
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Category Primary Synonym Context

o Formal naming; often used in
IUPAC (Hydroxy form) 3-lodo-2-methylpyridin-4-ol
catalogues.[1][2]

Physiologically relevant form.
3-lodo-2-methyl-4(1H)- )
IUPAC (Keto form) Most accurate for solution

ridone
by chemistry.[1][2]
Chemical Abstracts 4-Pyridinol, 3-iodo-2-methyl- CAS Index Name.[1][2]
] Widely used in vendor

Common/Trade 3-lodo-2-methyl-4-pyridone

catalogs.[1][2]

For chemoinformatics search.
SMILES CC1=NC=CC(=0)C1I (Keto)

[2]

Structural Dynamics: The Tautomerism Trap

Understanding the equilibrium between the pyridinol (aromatic) and pyridone (lactam) forms is
critical for experimental design.[1][2] While the pyridinol form suggests O-nucleophilicity, the
pyridone form (favored by

2-7 kcal/mol in polar solvents) dictates N-nucleophilicity and hydrogen bonding patterns.[1][2]

Tautomeric Equilibrium Diagram

The following diagram illustrates the proton shift that defines the reactivity profile.[1][2]

Figure 1: The tautomeric shift from 4-hydroxypyridine to 4-pyridone.[1][2] Note that N-alkylation
is kinetically favored under standard basic conditions due to the pyridone prevalence.[1]

Physicochemical Profile

Data below represents the consensus values for the 4-pyridone tautomer, as it is the dominant
species.
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Property Value Note

Molecular Formula

High iodine mass contribution.

Molecular Weight 235.02 g/mol
[1][2]
) ) Darkens upon light exposure
Appearance Off-white to tan solid S ]
(iodine liberation).[1][2]
) ] High MP due to intermolecular
Melting Point 225-230 °C (dec) _ .
H-bonding (dimerization).[1][2]
Poor solubility in non-polar
Solubility DMSO, DMF, MeOH (hot) solvents (
, Hexanes).[1][2]
~3.2 (OH/NH), ~11.0 (NH _
pKa Amphoteric nature.[2]

removal)

Synthetic Protocol: Regioselective lodination

Core Directive: This protocol uses a "Self-Validating" workflow. The reaction progress is visually
indicated by the consumption of iodine color, and the product is isolated via pH-controlled
precipitation, minimizing chromatography.[1]

Mechanistic Rationale

Direct iodination of 2-methyl-4-pyridone is an Electrophilic Aromatic Substitution (EAS).[1][2]
 Activation: The C4-carbonyl/hydroxyl group strongly activates the ring.[1][2]

e Direction: The C3 position is ortho to the activating oxygen and meta to the ring nitrogen.[1]
[2] The C5 position is also available, but the C2-methyl group provides subtle steric
differentiation, and careful stoichiometry prevents di-iodination (3,5-diiodo).[1][2]

Step-by-Step Methodology

Reagents:
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2-Methyl-4-hydroxypyridine (Starting Material)[1][2][3]

lodine (

)2141[5]

Potassium lodide (KD[2][5]

Sodium Carbonate (

JAI2][6]

Water (

2]

Workflow:

» Solubilization: In a round-bottom flask, dissolve 2-methyl-4-hydroxypyridine (1.0 eq) and

(1.1 eq) in water. Stir until a clear solution forms (formation of the sodium salt).

Reagent Preparation: Separately, dissolve

(1.0 eq) and Kl (2.5 eq) in a minimal amount of water. Why? lodine is insoluble in water; the
complex is soluble.[1]

Addition: Add the lodine/KI solution dropwise to the pyridine solution at room temperature
over 30 minutes.

o Visual Check: The dark iodine color should fade as it reacts.[1][2]

Reaction: Stir at room temperature for 2—4 hours. If the color persists, the reaction is
complete.[1][2]

Quenching & Isolation (The Critical Step):

o Cool the mixture to 0-5 °C.
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o Acidify carefully with glacial acetic acid or dilute HCI to pH 5-6.[1][2]

o Observation: The product, 3-iodo-2-methyl-4-pyridone, will precipitate as an off-white solid
(it is least soluble at its isoelectric point).[1][2]

« Purification: Filter the solid, wash with cold water (to remove inorganic salts), and dry in a

vacuum oven.

Synthesis & Reactivity Flowchart[1][2]

2-Methyl-4-hydroxypyridine 12 / KI Solution
(ag. Na2CO03) (Electrophilic Source)

Dissolve Dropwise Addition

Reaction Mixture
(EAS Mechanism @ C3)

Complete Conversion

Acidification (pH 5-6)

Precipitation

3-lodo-2-methyl-4-pyridone
(Precipitate)

Functionalization

Suzuki Coupling
(Ar-B(OH)2, Pd cat.)

C-C Bond Formation

3-Aryl-2-methyl-4-pyridone

(Kinase Inhibitor Scaffold)

Click to download full resolution via product page
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Figure 2: Workflow from precursor to isolated intermediate and downstream application.[1][2]

Applications in Drug Discovery

The 3-iodo-2-methyl-4-hydroxypyridine scaffold is not merely an intermediate; it is a "privileged
structure” for designing bioactive molecules.[1][2]

Palladium-Catalyzed Couplings

The C3-lodine bond is weaker than C3-Bromine, making this compound highly reactive toward
oxidative addition by Palladium(0).[1][2]

o Suzuki-Miyaura: Coupling with aryl boronic acids allows the installation of hydrophobic
aromatic groups at C3, a common requirement for occupying the "gatekeeper" region of
kinase enzymes.[1]

e Sonogashira: Coupling with alkynes introduces rigid spacers.[1][2]
N-Alkylation vs. O-Alkylation

When derivatizing the C4-position:

o Standard Base (

, alkyl halide): Favors N-alkylation (formation of N-substituted pyridones).[1][2]

 Silver Salts (

): Can force O-alkylation to generate 4-alkoxypyridines, though this is less common due to
the thermodynamic stability of the pyridone.[1][2]

Safety & Handling

 Light Sensitivity: lodinated pyridines are photosensitive.[2] Store in amber vials to prevent
deiodination and radical formation.

 Inhalation: Pyridine derivatives are potential respiratory irritants.[1][2][7] Handle in a fume
hood.
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» Waste: Aqueous waste from synthesis contains iodides and should be treated as
halogenated waste; do not mix with strong oxidizers (risk of

gas evolution).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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